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Compound of Interest

Compound Name: Phenylcarbamic acid

Cat. No.: B1204244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for Phenylcarbamic acid,

intended for use by professionals in research and drug development. The following sections

detail toxicological data, handling and emergency procedures, and the primary mechanism of

action.

Toxicological Data
Quantitative toxicological data for Phenylcarbamic acid is not readily available in the public

domain. However, data for closely related carbamate compounds and the GHS classification

for Phenyl carbamate provide an indication of its potential hazards. It is crucial to handle

Phenylcarbamic acid with the same precautions as compounds with known toxicity in this

class.

Table 1: GHS Classification for Phenyl Carbamate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1204244?utm_src=pdf-interest
https://www.benchchem.com/product/b1204244?utm_src=pdf-body
https://www.benchchem.com/product/b1204244?utm_src=pdf-body
https://www.benchchem.com/product/b1204244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Data sourced from PubChem CID 69322

Table 2: Acute Toxicity Data for Phenylcarbamic Acid Derivatives and Related Compounds

Compound CAS Number
Route of
Exposure

Species LD50/LC50

Phenylthiocarba

mide
103-85-5 Oral Rat 3 mg/kg

Oral Mouse 10 mg/kg

(4-CHLORO-2-

FLUORO-

PHENYL)-

CARBAMIC

ACID ETHYL

ESTER

114108-90-6
Oral, Dermal,

Inhalation
No data available

Methyl

carbamate
598-55-0

Oral (13-week

study)
Rat (male)

50-800 mg/kg

(dose range)

Oral (13-week

study)
Rat (female)

62.5-1000 mg/kg

(dose range)

Oral (13-week

study)
Mouse (male)

93.75-1500

mg/kg (dose

range)

Oral (13-week

study)
Mouse (female)

125-2000 mg/kg

(dose range)
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It is important to note that LD50/LC50 values can vary between different derivatives.

Hazard Identification and Precautionary Measures
Based on the available data for Phenyl carbamate, Phenylcarbamic acid should be

considered a hazardous substance.

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

Response:

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3][4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4]
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P319: Get medical help if you feel unwell.[1]

P321: Specific treatment (see supplemental first aid instruction on this label).[1]

P332+P317: If skin irritation occurs: Get medical help.[1]

P337+P317: If eye irritation persists: Get medical help.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1][3][4]

P405: Store locked up.[1]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols
The following are summaries of standard experimental protocols for assessing the toxicity of

chemical substances. These are provided as a reference for researchers and are based on

internationally recognized guidelines.

Acute Oral, Dermal, and Inhalation Toxicity Testing
The Organisation for Economic Co-operation and Development (OECD) provides a set of

guidelines for the testing of chemicals. For acute toxicity, the following guidelines are relevant:

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure: This method involves the

administration of the test substance at a series of fixed dose levels. The endpoint is the

observation of clear signs of toxicity at one of the dose levels, rather than the death of the

animals. This procedure uses fewer animals and causes less suffering compared to classical

methods.

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This is a sequential

testing procedure using a small number of animals per step. Depending on the mortality rate,
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the test is either stopped and the substance is classified, or the test continues with the next

dose level.

OECD Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method is a

computer-assisted statistical method that allows for the estimation of an LD50 value with a

confidence interval.

OECD Guideline 402: Acute Dermal Toxicity: This guideline outlines the procedure for

assessing the toxic effects of a substance applied to the skin. The test substance is applied

to a shaved area of the skin of the test animals, and the animals are observed for signs of

toxicity.

OECD Guideline 403: Acute Inhalation Toxicity: This guideline describes the procedures for

determining the toxicity of a substance when administered via inhalation. It includes

specifications for the exposure chamber, generation of the test atmosphere, and monitoring

of the animals.

In Vitro Cholinesterase Inhibition Assay
The primary mechanism of toxicity for carbamates is the inhibition of acetylcholinesterase. An

in vitro assay can be used to determine the potential of Phenylcarbamic acid to inhibit this

enzyme.

Principle: The assay is based on the Ellman's method, which measures the activity of

acetylcholinesterase (AChE). The enzyme hydrolyzes the substrate acetylthiocholine (ATCh) to

thiocholine. Thiocholine then reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce

a yellow-colored anion, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically

at 412 nm. The rate of color formation is proportional to the AChE activity. The presence of an

inhibitor will reduce the rate of this reaction.

Materials:

Acetylcholinesterase (AChE)

Acetylthiocholine (ATCh) as substrate

5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)
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Phosphate buffer (pH 8.0)

Test compound (Phenylcarbamic acid)

96-well microplate

Microplate reader

Procedure:

Prepare solutions of AChE, ATCh, DTNB, and the test compound in phosphate buffer.

Add the buffer, test compound (at various concentrations), and AChE solution to the wells of

a 96-well plate.

Incubate the plate for a defined period to allow the inhibitor to interact with the enzyme.

Initiate the reaction by adding the substrate (ATCh) and DTNB.

Measure the absorbance at 412 nm at regular intervals to determine the rate of the reaction.

Calculate the percentage of inhibition for each concentration of the test compound and

determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the

enzyme).

Mechanism of Action and Signaling Pathways
The primary mechanism of toxicity for Phenylcarbamic acid and other carbamates is the

inhibition of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown

of the neurotransmitter acetylcholine in the synaptic cleft.
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Caption: Cholinesterase Inhibition by Phenylcarbamic Acid.

Explanation of the Signaling Pathway:

Normal Nerve Transmission: In a normal functioning synapse, acetylcholine (ACh) is

released from the presynaptic neuron and binds to receptors on the postsynaptic neuron,

leading to the propagation of a nerve impulse. The enzyme acetylcholinesterase (AChE)

then rapidly hydrolyzes ACh into choline and acetate, terminating the signal.

Inhibition by Phenylcarbamic Acid: Phenylcarbamic acid acts as a competitive inhibitor of

AChE. It binds to the active site of the enzyme, forming a reversible carbamoylated enzyme
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complex.

Accumulation of Acetylcholine: This inhibition prevents the breakdown of ACh, leading to its

accumulation in the synaptic cleft.

Overstimulation: The excess ACh continuously stimulates the postsynaptic receptors,

resulting in a state of overstimulation of the nervous system. This overstimulation is

responsible for the toxic effects observed, such as muscle twitching, paralysis, and in severe

cases, respiratory failure.

Handling, Storage, and Emergency Procedures
Handling and Storage

Handling: Handle Phenylcarbamic acid in a well-ventilated area, preferably in a chemical

fume hood.[3][4] Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, a lab coat, and safety glasses with side shields or goggles.[2] Avoid

generating dust.[3][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with plenty of soap and water.[3]

[4] Remove contaminated clothing and wash it before reuse. Seek medical attention if

irritation develops or persists.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

In case of inhalation: Move the person to fresh air.[3][4] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.

In case of ingestion: Do NOT induce vomiting.[3][4] Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.
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Spills: For small spills, carefully sweep up the material to avoid creating dust and place it in a

suitable container for disposal. For large spills, evacuate the area and contact emergency

services.

This guide is intended to provide essential health and safety information for Phenylcarbamic
acid. It is not a substitute for a comprehensive risk assessment that should be conducted

before handling this chemical. Always refer to the specific Safety Data Sheet (SDS) for the

most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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